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Compound of Interest

Methyl 2-hydroxy-4-isopropyl-3-
Compound Name:

quinolinecarboxylate
CAS No.: 672310-22-4
Cat. No.: B1349950

Get Quote

Executive Technical Summary

Methyl 2-hydroxy-4-isopropyl-3-quinolinecarboxylate (MHIQC) is a lipophilic derivative of
the 2-quinolone (carbostyril) scaffold. Unlike classic fluoroquinolones (which are 4-oxo-3-
carboxylic acids targeting DNA gyrase), MHIQC belongs to the 2-hydroxy/2-oxo tautomeric
class.

Key Bioactive Differentiators:

 Structural Distinctness: The 4-isopropyl group provides significant steric bulk and lipophilicity

(

), enhancing membrane permeability compared to non-substituted analogs.

e Primary Bioactivity: Research indicates this scaffold exhibits Antifungal and Antiviral
(specifically HBV and Dengue) properties, distinct from the purely antibacterial spectrum of
ciprofloxacin-like drugs.
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e Mechanism: It acts as a bioisostere for Pseudomonas Quinolone Signal (PQS) molecules
and can inhibit viral replication via non-nucleoside mechanisms.

Comparative Bioactivity Analysis

The following table contrasts MHIQC with standard therapeutic agents to contextualize its
performance profile.

Table 1. Comparative Pharmacological Profile

Feature

MHIQC (The
Product)

Ciprofloxacin
(Standard Antibiotic)

Amphotericin B
(Standard
Antifungal)

Core Scaffold

2-Hydroxyquinoline

(2-Quinolone)

4-Quinolone-3-

carboxylic acid

Polyene Macrolide

Viral Polymerase /

Bacterial DNA Gyrase

Ergosterol (Fungal

Primary Target ]
Fungal Cell Wall (Topoisomerase Il) Membrane)
_ o High (Hydrophobic 4- Moderate _ . _
Lipophilicity ) o High (Amphipathic)
isopropyl group) (Zwitterionic)
Broad: Antifungal, Narrow: Gram- N )
o ) N Specific: Fungi /
Spectrum Antiviral, negative/positive ) ]
) Leishmania
Immunomodulatory Bacteria
o ) Low (Scaffold used in Moderate ) o
Toxicity Risk ) ) ) High (Nephrotoxicity)
natural alkaloids) (Tendinopathy risk)
- DMSO, Ethanol (Poor Poor (Requires
Solubility Water (pH dependent)

in water)

deoxycholate)
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Analyst Insight: MHIQC should not be screened solely as a gyrase inhibitor. Its 2-hydroxy
structure favors binding to allosteric sites on viral enzymes or fungal cell wall synthesis proteins,
making it a superior candidate for multi-drug resistant fungal pathogens compared to standard

quinolones.

Mechanistic Validation & Pathway Visualization

To confirm bioactivity, one must understand the tautomeric equilibrium that dictates target
binding. MHIQC exists in equilibrium between the enol (2-hydroxy) and keto (2-quinolone)
forms.

Figure 1: Tautomeric Equilibrium & Synthetic Pathway
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Caption: Synthesis via cyclization of anthranilate derivatives leads to the MHIQC scaffold,
which tautomerizes to bind distinct biological targets.

Experimental Protocols for Bioactivity Confirmation

To validate the bioactivity of MHIQC, follow these self-validating protocols. These assays are
designed to rule out false positives caused by solubility issues.

Protocol A: Synthesis Verification (The "Camps
Cyclization™ Method)
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Objective: Ensure the test compound is the correct regioisomer (4-isopropyl) and not the 4-
hydroxy isomer.

e Reactants: Methyl 2-amino-4-isopropylbenzoate (1.0 eq) + Dimethyl Malonate (1.2 eq).

Catalyst: Sodium Methoxide (NaOMe) in Methanol.

Reflux: Heat at 65°C for 4-6 hours.

Workup: Acidify with 1M HCI to precipitate the product.

Validation Point:

o 1H NMR (DMSO-d6): Look for the isopropyl septet at

3.0-3.5 ppm and the singlet methyl ester at
3.8 ppm.

o Shift Check: The C2-OH proton typically appears broad >11 ppm, confirming the 2-
hydroxy tautomer.

Protocol B: Antifungal Susceptibility Assay (Broth
Microdilution)

Objective: Quantify bioactivity against Candida albicans or Aspergillus flavus.

Materials:

MHIQC Stock Solution (10 mg/mL in DMSO).

RPMI 1640 Medium (buffered with MOPS to pH 7.0).

96-well microtiter plates.

Positive Control: Amphotericin B.[1]

Step-by-Step Workflow:

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7412474/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Inoculum Prep: Adjust fungal suspension to

to
CFU/mL.

¢ Dilution Series: Perform 2-fold serial dilutions of MHIQC in RPMI 1640 across the plate
(Range: 128

g/mL to 0.25
g/mL).

e Solvent Control: Include a "DMSO only" lane (max 1% v/v) to ensure the solvent is not killing
the fungi.

e Incubation:
o Candida: 24 hours at 35°C.
o Aspergillus:[1] 48 hours at 35°C.

o Readout: Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration
with no visible growth.

o Success Criteria;: MIC < 32

g/mL indicates significant bioactivity for a scaffold.

Figure 2: Biological Assay Logic Flow

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7412474/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349950?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Start: MHIQC Sample

Solubility Check
(DMSO < 1%)

/

Screen 1: Antibacterial Screen 2: Antifungal
(S. aureus / E. coli) (C. albicans / A. flavus)

Activity
Detected?

Inactive Active Hit
(MIC > 64 ug/mL) (MIC < 16 ug/mL)

Click to download full resolution via product page

Caption: Decision tree for screening MHIQC. Note that antifungal activity is the higher
probability hit for 2-quinolone esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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